Cas no 16744-89-1 (2-methylhex-5-en-2-ol)

2-methylhex-5-en-2-ol Properties

Names and Identifiers

• 5-Hexen-2-ol, 2-methyl-
• 2-methylhex-5-en-2-ol
• 1,1-Dimethyl-4-penten-1-ol
• 2,2-dimethyl-4-penten-1-ol
• 2-methyl-hex-5-en-2-ol
• 5-Hexen-2-ol,2-methyl
• 2-METHYL-5-HEXEN-2-OL
• 2-METHYL-5-HEXENE-2-OL
• AKOS006274363
• EN300-140168
• DTXSID10168286
• SCHEMBL1442364
• FT-0756659
• 16744-89-1
• 2-Methyl 5-hexen-2-ol
• +Expand

• MDL： MFCD00060888
• InChIKey： RVHXDRXNRJQLGG-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H14O/c1-4-5-6-7(2,3)8/h4,8H,1,5-6H2,2-3H3
• SMILES： C=CCCC(C)(C)O

Computed Properties

• Exact Mass: 114.10400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 114.104
• Heavy Atom Count: 8
• Complexity: 74.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 1.72350
• PSA: 20.23000
• Refractive Index: 1.4320 (estimate)
• Boiling Point: 178.73°C (estimate)
• Melting Point: 26°C (estimate)
• Flash Point: 56.5°C
• Density: 0.8596 (estimate)